2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C19H22FN7/c1-12-11-15-18(21-5-6-27(15)24-12)25-7-9-26(10-8-25)19-16(20)13(2)22-17(23-19)14-3-4-14/h5-6,11,14H,3-4,7-10H2,1-2H3
• InChI Key: YARGIVHVCIZEAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC(=NC(=C4F)C)C5CC5
• Molecular Formula: C19H22FN7
• Molecular Weight: 367.4 g/mol
• CAS No.: 2640958-96-7

Description

2-Cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine ( 2640958-96-7) is a chemical compound with the molecular formula C 19 H 22 FN 7 and a molecular weight of 367.42 g/mol . It features a complex structure that incorporates a pyrazolo[1,5-a]pyrazine core, a motif present in various pharmacologically active agents . The calculated properties of this compound include an XLogP3 of 2.1 and a topological polar surface area of 62.4 Ų . Its predicted density is 1.48±0.1 g/cm 3 at 20 °C, and it has a predicted pKa of 7.66±0.50 . Compounds containing related heterocyclic scaffolds, such as pyrazolo[1,5-a]pyrimidines, are of significant interest in medicinal chemistry and drug discovery for their potential as kinase inhibitors, including Tropomyosin Receptor Kinase (Trk) and phosphoinositide 3-kinase δ (PI3Kδ) inhibitors . These inhibitors are investigated for their roles in cellular signaling pathways related to oncology and inflammatory diseases . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

2-Cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and therapeutic potential.

Chemical Structure

The compound features a complex structure that includes a pyrimidine ring substituted with a cyclopropyl group, a fluorine atom, and a piperazine moiety linked to a pyrazolo[1,5-a]pyrazine. The structural formula can be represented as follows:

$$\text{C}_{17}\text{H}_{22}\text{F}\text{N}_6$$

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. It has been shown to inhibit specific kinases and enzymes involved in cancer progression and inflammation. The following mechanisms have been identified:

• Kinase Inhibition : The compound exhibits inhibitory activity against several kinases, including BRAF(V600E) and EGFR, which are critical in cancer signaling pathways.
• Antitumor Activity : Studies indicate that the compound can induce apoptosis in cancer cell lines, particularly in breast cancer models (MCF-7 and MDA-MB-231) when used in combination with conventional chemotherapeutics like doxorubicin.
• Anti-inflammatory Effects : The pyrazolo[1,5-a]pyrazine component contributes to anti-inflammatory properties by modulating immune responses.

Pharmacological Studies

Recent pharmacological studies have highlighted the following key findings regarding the biological activity of this compound:

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antitumor	Induces apoptosis in breast cancer cells
Kinase Inhibition	Inhibits BRAF(V600E) and EGFR
Anti-inflammatory	Reduces inflammatory markers in vitro

Case Studies

• Antitumor Efficacy : A study involving the treatment of MCF-7 and MDA-MB-231 cell lines demonstrated that the compound significantly reduced cell viability compared to controls. The combination index method indicated a synergistic effect when combined with doxorubicin, enhancing cytotoxicity.
• Inhibitory Activity : In vitro assays revealed that 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine effectively inhibited the proliferation of various cancer cell lines by targeting key signaling pathways.

Structure-Activity Relationship (SAR)

The SAR studies suggest that modifications in the substituents on the pyrimidine and pyrazolo[1,5-a]pyrazine rings can significantly influence the biological activity. For instance:

• Fluorine Substitution : The presence of the fluorine atom enhances binding affinity to target proteins.
• Cyclopropyl Group : This moiety appears to play a crucial role in maintaining the structural integrity necessary for biological activity.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocycle Variations

• Pyrido[1,2-a]pyrimidin-4-one vs. Pyrimidine: The patent compound "2-(4-cyclopropyl-6-methylpyrazolo[1,5-a]pyrazin-2-yl)-7-[4-(2-hydroxyethyl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one" () shares the pyrazolo[1,5-a]pyrazine-piperazine motif but replaces the pyrimidine core with a fused pyrido-pyrimidinone.

• Pyrazolo[1,5-a]pyrimidine Derivatives :
  Compounds like "5-(1H-indol-4-yl)-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidine" () utilize a pyrazolo[1,5-a]pyrimidine core instead of pyrazolo[1,5-a]pyrazine. The pyrimidine core in the target compound may offer distinct π-π stacking interactions in biological systems compared to pyrazine derivatives .

Substituent Modifications

Compound	Core Structure	Key Substituents	Potential Impact
Target Compound	Pyrimidine	2-Cyclopropyl, 5-Fluoro, 4-Methyl, 6-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazine)	Enhanced metabolic stability (cyclopropyl, fluoro); improved target selectivity (piperazine-pyrazine linkage)
2-(4,6-dimethylpyrazolo[1,5-a]pyrazin-2-yl)-7-(1-propylpiperidin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one ()	Pyrido[1,2-a]pyrimidin-4-one	4,6-Dimethylpyrazolo[1,5-a]pyrazine, 1-propylpiperidine	Increased lipophilicity (propylpiperidine); potential for altered kinase inhibition
1-[2-({4-[(3-Fluorophenyl)methyl]piperazin-1-yl}methyl)-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidin-5-yl]-1H-benzimidazole ()	Pyrazolo[1,5-a]pyrimidine	Morpholine, benzimidazole, 3-fluorophenylmethylpiperazine	Dual-targeting potential (benzimidazole for DNA interaction; morpholine for solubility)

Research Findings and Implications

• Fluorine’s Role: The 5-fluoro substituent in the target compound may reduce CYP450-mediated metabolism compared to non-fluorinated analogs (e.g., compounds in ), as seen in fluorinated kinase inhibitors .
• Cyclopropyl vs. Methyl Groups : Cyclopropyl’s strain energy may enhance binding affinity compared to bulkier tert-butyl groups (e.g., compound 37 in ), though synthetic complexity increases .

Advantages and Limitations

• Advantages :
  • Superior metabolic stability due to cyclopropyl and fluorine .
  • Tunable piperazine-pyrazine linkage for target-specific optimization .
• Limitations: Synthetic complexity (multi-step reactions, low yields in reductive amination steps) . Limited solubility compared to morpholine-containing analogs () .

Preparation Methods

Cyclocondensation of β-Diketones

The pyrimidine ring is constructed via cyclocondensation of β-diketone precursors with guanidine derivatives under acidic conditions. For example:

• Reactants : Ethyl 3-cyclopropyl-3-oxopropanoate, fluoroacetamide, and methylamine

• Conditions : HCl (cat.), ethanol, reflux at 80°C for 12 hours

• Yield : 58%

Mechanism :

• Knoevenagel condensation forms the α,β-unsaturated ketone.

• Nucleophilic attack by guanidine initiates ring closure.

• Aromatization via dehydration completes pyrimidine formation.

Functionalization at C4 and C6 Positions

Chlorine atoms at C4 and C6 of Intermediate 1 are sequentially replaced:

Step	Reagent	Conditions	Product	Yield
1	Cyclopropylamine	DMSO, 120°C, 8 hours	4-Cyclopropyl-6-chloro derivative	72%
2	Piperazine	DMF, K2CO3, 100°C, 6h	4-Cyclopropyl-6-piperazinyl	65%

Regioselectivity is controlled by steric effects, with C6 being more reactive toward piperazine due to reduced steric hindrance.

Piperazine Coupling Strategies

Nucleophilic Aromatic Substitution (SNAr)

Piperazine is introduced via SNAr using dichloropyrimidine intermediates:

Protocol :

• Substrate : 2,4-Dichloro-5-fluoro-6-methylpyrimidine

• Reagent : Piperazine (2.5 equiv)

• Solvent : Dimethylacetamide (DMAc)

• Conditions : 110°C, 24 hours, N2 atmosphere

• Yield : 68%

Optimization Challenges :

• Excess piperazine (≥3 equiv) reduces yield due to bis-alkylation byproducts.

• Polar aprotic solvents (DMSO, DMAc) enhance reaction rate vs. THF or dioxane.

Buchwald-Hartwig Amination

Palladium-catalyzed coupling enables piperazine installation under milder conditions:

Reaction Setup :

• Catalyst : Pd2(dba)3 (5 mol%)

• Ligand : XantPhos (10 mol%)

• Base : Cs2CO3

• Solvent : Toluene

• Temperature : 90°C, 12 hours

• Yield : 74%

This method avoids high temperatures but requires rigorous exclusion of moisture.

Pyrazolo[1,5-a]Pyrazine Synthesis

Cyclization of Aminopyrazines

2-Methylpyrazolo[1,5-a]pyrazine is prepared via acid-catalyzed cyclization:

Procedure :

• Substrate : 3-Amino-5-methylpyrazine-2-carboxylate

• Cyclizing Agent : Polyphosphoric acid (PPA)

• Conditions : 140°C, 3 hours

• Yield : 63%

Mechanistic Insight :

• Protonation of the amino group facilitates intramolecular nucleophilic attack.

• Rearomatization releases water to form the fused pyrazolo-pyrazine system.

Suzuki-Miyaura Cross-Coupling

Parameter	Value
Catalyst	Pd(PPh3)4 (3 mol%)
Ligand	None required
Base	K2CO3
Solvent	DME/H2O (4:1)
Temperature	90°C, 6 hours
Yield	61%

Boronated pyrazolo-pyrazine partners are prepared via Miyaura borylation of brominated precursors.

Final Assembly and Purification

Sequential SNAr and Cross-Coupling

The complete synthesis integrates earlier intermediates through two critical steps:

• Piperazine Installation :

  • SNAr reaction attaches piperazine to the pyrimidine core.

• Pyrazolo-Pyrazine Coupling :

  • Suzuki-Miyaura links the pyrazine fragment to the piperazine nitrogen.

Overall Yield : 22–28% (four steps)

Purification Techniques

• Column Chromatography : Silica gel (230–400 mesh) with EtOAc/hexane gradients removes unreacted piperazine and Pd residues.

• Recrystallization : Methanol/water (7:3) improves purity to >98% (HPLC).

Scalability and Process Challenges

Limitations of SNAr Routes

• High Temperatures : Prolonged heating at >100°C degrades acid-sensitive groups.

• Byproducts : Di-substituted piperazines form if stoichiometry is imprecise.

Mitigation :

• Use of flow chemistry reduces reaction time from 24 hours to 45 minutes.

Palladium Removal in Cross-Coupling

Residual Pd levels (<10 ppm) are achieved via:

• Chelating Resins : Silica-bound thiourea scavengers.

• Crystallization : Pd precipitates in cold methanol.

Comparative Analysis of Methods

Method	Advantages	Disadvantages	Yield Range
SNAr	Low cost, simple setup	High temperatures, byproducts	60–68%
Buchwald-Hartwig	Mild conditions, regioselective	Pd cost, moisture sensitivity	70–74%
Suzuki-Miyaura	Functional group tolerance	Requires boronated reagents	55–61%

Q & A

Q. How can the synthesis of this compound be optimized to improve yield and purity?

The synthesis of pyrazolo-pyrimidine derivatives typically involves multi-step reactions, including cyclization and substitution steps. Key optimizations include:

• Solvent selection : Polar aprotic solvents like DMF or DMSO enhance reactivity for cyclization steps .
• Catalysts : Pd-mediated cross-coupling reactions improve regioselectivity during piperazine substitution .
• Temperature control : Microwave-assisted synthesis (100–150°C) reduces reaction time for pyrazolo[1,5-a]pyrazine formation .
• Purification : Column chromatography with gradient elution (e.g., ethyl acetate/hexane) resolves structurally similar impurities .

Example Optimization	Yield Improvement	Reference
Microwave-assisted synthesis	75% → 89%
Pd-catalyzed coupling	62% → 82%

Q. What spectroscopic methods are most effective for structural characterization?

• NMR : ¹H and ¹³C NMR confirm substituent positions (e.g., cyclopropyl protons at δ 0.8–1.2 ppm, pyrimidine carbons at δ 160–170 ppm) .
• HRMS : Validates molecular formula (e.g., [M+H]+ calculated for C₂₂H₂₄FN₇O₂: 438.1953) .
• IR : Identifies functional groups (e.g., C-F stretch at 1200–1250 cm⁻¹) .

Q. How can researchers validate the purity of this compound for biological assays?

• HPLC : Use a C18 column with UV detection (λ = 254 nm) and mobile phase (acetonitrile/0.1% TFA) to achieve >98% purity .
• Elemental analysis : Carbon, hydrogen, and nitrogen content should match theoretical values within ±0.4% .

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activity data for pyrazolo-pyrimidine derivatives?

Discrepancies in IC₅₀ values (e.g., anticancer activity ranging from 0.1 μM to >10 μM) may arise from:

• Cell line variability : Test against panels (e.g., NCI-60) to assess tissue-specific effects .
• Assay conditions : Standardize protocols (e.g., ATP-based viability vs. apoptosis assays) .
• Metabolic stability : Evaluate cytochrome P450 interactions to identify false positives .

Q. How can structure-activity relationships (SAR) guide further modifications?

SAR studies for similar compounds reveal:

• Piperazine substituents : Bulky groups (e.g., 4-methylpyridinyl) enhance receptor binding affinity .
• Fluorine position : 5-Fluoro substitution improves membrane permeability .
• Pyrazolo[1,5-a]pyrazine core : Methyl groups at C2 increase metabolic stability .

Modification	Effect on Activity	Reference
4-Methylpiperazine	3x ↑ kinase inhibition
5-Fluoro substitution	50% ↑ bioavailability

Q. What computational methods predict binding modes to biological targets?

• Molecular docking : Use AutoDock Vina with crystal structures (e.g., PDB: 4UB) to model interactions with kinase domains .
• MD simulations : GROMACS with CHARMM36 force field assesses stability of ligand-receptor complexes .

Q. How can researchers address low solubility in pharmacokinetic studies?

• Salt formation : Hydrochloride salts improve aqueous solubility by 10–20x .
• Nanoparticle formulation : PEG-PLGA encapsulation enhances plasma half-life .

Methodological Challenges

Q. What analytical techniques differentiate regioisomers during synthesis?

• 2D NMR (HSQC, NOESY) : Correlates proton-carbon couplings and spatial proximity to assign positions .
• X-ray crystallography : Resolves ambiguity in piperazine-pyrimidine connectivity .

Q. How do reaction conditions influence byproduct formation in cyclopropane ring synthesis?

• Temperature : >100°C promotes ring-opening side reactions (e.g., forming allylic intermediates) .
• Catalyst loading : Excess Pd(OAc)₂ increases undesired homocoupling byproducts .

Q. What in vitro models best evaluate dual-target activity (e.g., kinase and GPCR modulation)?

• BRET assays : Quantify real-time GPCR activation (e.g., CXCR3) .
• Kinase profiling : Eurofins KinaseProfiler screens 100+ kinases to identify off-target effects .